Cas no 339019-73-7 (1-(2-Fluorophenyl)-4-[(5-phenyl-3-isoxazolyl)methyl]piperazine)

• Product Name: 1-(2-Fluorophenyl)-4-[(5-phenyl-3-isoxazolyl)methyl]piperazine
• CAS No: 339019-73-7
• MF: C₂₀H₂₀FN₃O
• MW: 337.390707969666
• CID: 5270768
• Update Time: 2026-03-09

1-(2-Fluorophenyl)-4-[(5-phenyl-3-isoxazolyl)methyl]piperazine Chemical and Physical Properties

Names and Identifiers

• 1-(2-FLUOROPHENYL)-4-[(5-PHENYL-3-ISOXAZOLYL)METHYL]PIPERAZINE
• 1-(2-fluorophenyl)-4-[(5-phenyl-1,2-oxazol-3-yl)methyl]piperazine
• Piperazine, 1-(2-fluorophenyl)-4-[(5-phenyl-3-isoxazolyl)methyl]-
• MLS001166030
• SMR000549952
• 3-[[4-(2-fluorophenyl)piperazin-1-yl]methyl]-5-phenyl-1,2-oxazole
• Oprea1_418740
• BDBM64084
• cid_1484771
• HMS2851A13
• 3-[[4-(2-fluorophenyl)piperazino]methyl]-5-phenyl-isoxazole
• 3-[[4-(2-fluorophenyl)-1-piperazinyl]methyl]-5-phenylisoxazole
• 1-(2-Fluorophenyl)-4-[(5-phenyl-3-isoxazolyl)methyl]piperazine

• Inchi： 1S/C20H20FN3O/c21-18-8-4-5-9-19(18)24-12-10-23(11-13-24)15-17-14-20(25-22-17)16-6-2-1-3-7-16/h1-9,14H,10-13,15H2
• InChI Key： NXVQEEDIHKYYAA-UHFFFAOYSA-N
• SMILES： FC1C=CC=CC=1N1CCN(CC2C=C(C3C=CC=CC=3)ON=2)CC1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 25
• Rotatable Bond Count: 4
• Complexity: 410
• XLogP3: 3.6
• Topological Polar Surface Area: 32.5

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Phenylpiperazines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Piperazines Phenylpiperazines

Additional information on 1-(2-Fluorophenyl)-4-[(5-phenyl-3-isoxazolyl)methyl]piperazine

Recent Advances in the Study of 1-(2-Fluorophenyl)-4-[(5-phenyl-3-isoxazolyl)methyl]piperazine (CAS: 339019-73-7)

The compound 1-(2-Fluorophenyl)-4-[(5-phenyl-3-isoxazolyl)methyl]piperazine (CAS: 339019-73-7) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique structural features, has shown promising potential in various therapeutic applications. Recent studies have focused on elucidating its pharmacological properties, mechanism of action, and potential clinical applications, making it a subject of intense scientific inquiry.

One of the key areas of research has been the exploration of its interaction with central nervous system (CNS) targets. Preliminary findings suggest that this compound exhibits high affinity for specific neurotransmitter receptors, particularly those involved in mood regulation and cognitive function. These properties have sparked interest in its potential use as a novel therapeutic agent for neurological and psychiatric disorders, such as depression, anxiety, and schizophrenia.

In addition to its CNS activity, recent investigations have also highlighted the compound's potential in oncology. Studies have demonstrated its ability to modulate key signaling pathways involved in cell proliferation and apoptosis, suggesting a possible role in cancer therapy. Notably, its selective action on certain cancer cell lines, while sparing normal cells, underscores its potential as a targeted therapeutic agent with reduced side effects.

The synthesis and optimization of 1-(2-Fluorophenyl)-4-[(5-phenyl-3-isoxazolyl)methyl]piperazine have also been a focus of recent research. Advances in synthetic chemistry have enabled the development of more efficient and scalable routes for its production, facilitating further preclinical and clinical studies. Additionally, structure-activity relationship (SAR) studies have provided valuable insights into the molecular determinants of its biological activity, paving the way for the design of more potent and selective analogs.

Despite these promising developments, challenges remain in the translation of this compound into clinical practice. Issues such as bioavailability, metabolic stability, and potential off-target effects need to be addressed through further research. Nevertheless, the growing body of evidence supporting its therapeutic potential makes 1-(2-Fluorophenyl)-4-[(5-phenyl-3-isoxazolyl)methyl]piperazine a compelling candidate for future drug development efforts.

In conclusion, the recent studies on 1-(2-Fluorophenyl)-4-[(5-phenyl-3-isoxazolyl)methyl]piperazine (CAS: 339019-73-7) have significantly advanced our understanding of its pharmacological properties and therapeutic potential. Continued research in this area holds great promise for the development of novel treatments for a range of diseases, particularly in the fields of neurology and oncology.